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Compound of Interest

Compound Name: Bodipy FL C12

Cat. No.: B15600025 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of a BODIPY™ FL

C12 working solution from a Dimethyl Sulfoxide (DMSO) stock. It includes guidelines for

handling, storage, and application in cell-based assays for fluorescent labeling of lipids.

Introduction to BODIPY™ FL C12
BODIPY™ FL C12 (4,4-Difluoro-5,7-Dimethyl-4-Bora-3a,4a-Diaza-s-Indacene-3-Dodecanoic

Acid) is a green fluorescent fatty acid analog widely used for investigating lipid metabolism and

dynamics.[1] Its excellent photophysical properties, including high quantum yield and relative

insensitivity to environmental polarity, make it an ideal probe for visualizing lipid-rich structures

like cell membranes and lipid droplets.[1][2][3] The C12 alkyl chain facilitates its incorporation

into cellular lipid environments, enabling the study of lipid trafficking and storage in both live

and fixed cells.[1][2][4]

Quantitative Data Summary
The following table summarizes the key quantitative properties and recommended

concentrations for BODIPY™ FL C12.
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Parameter Value Reference

Molecular Formula C₂₃H₃₃BF₂N₂O₂ [1]

Molecular Weight 418.33 g/mol [1][3]

Excitation Maximum (λex) ~480-500 nm [2][5]

Emission Maximum (λem) ~508-510 nm [2][5]

Recommended Stock Solution

Solvent

Anhydrous Dimethyl Sulfoxide

(DMSO)
[2][3]

Recommended Stock Solution

Conc.
1 - 10 mM [2][3]

Working Solution Diluent
PBS, HBSS, or serum-free

medium
[2][5][6]

Working Conc. (Microscopy) 0.5 - 2 µM [6]

Working Conc. (Flow

Cytometry)

1 - 10 µM (2 µM is a common

starting point)
[2][7][8]

Final DMSO Conc. in Assay
< 0.5% (ideally < 0.1% to avoid

cytotoxicity)
[6][9][10]

Experimental Protocols
Protocol 1: Preparation of 10 mM BODIPY™ FL C12
Stock Solution in DMSO
This protocol describes how to prepare a concentrated stock solution from the powdered dye.

Materials:

BODIPY™ FL C12 powder

Anhydrous, high-quality DMSO[3]

Microcentrifuge tubes
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Vortex mixer

Procedure:

Allow the vial of BODIPY™ FL C12 powder to equilibrate to room temperature before

opening to prevent moisture condensation.

To prepare a 10 mM stock solution, add 239 µL of anhydrous DMSO to 1 mg of BODIPY™

FL C12 powder (MW: 418.33 g/mol ).[4]

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.[11]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[2][10]

Storage: Store the stock solution aliquots at -20°C for up to 1 month or at -80°C for up to 6

months, protected from light.[2][10][12]

Protocol 2: Preparation of BODIPY™ FL C12 Working
Solution
This protocol details the dilution of the DMSO stock solution to the final working concentration.

Procedure:

Thaw a single-use aliquot of the 10 mM BODIPY™ FL C12 DMSO stock solution.

Determine the desired final working concentration (e.g., 2 µM for microscopy).

Dilute the stock solution in a suitable aqueous buffer, such as Phosphate-Buffered Saline

(PBS), Hank's Balanced Salt Solution (HBSS), or serum-free cell culture medium.[2][6]

Example Dilution (for a 2 µM working solution):

To prepare 1 mL of 2 µM working solution from a 10 mM stock, you will perform a

1:5000 dilution.
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Add 0.2 µL of the 10 mM stock solution to 999.8 µL of serum-free medium or PBS.

Vortex briefly to mix.

Important: Always prepare the working solution fresh on the day of the experiment.[6] Ensure

the final concentration of DMSO in your cell culture is below 0.5% to prevent cytotoxicity.[9]

[10] For a 1:5000 dilution, the final DMSO concentration will be a negligible 0.02%.

Application Protocol: Staining Live Cells
This section provides a general procedure for staining both adherent and suspension cells.

Optimization of incubation time and dye concentration may be required depending on the cell

type and experimental goals.

A. Staining Adherent Cells:

Plate cells on sterile coverslips or in a culture dish and grow to the desired confluency.

Remove the culture medium and gently wash the cells once with warm PBS or serum-free

medium.[6]

Add the freshly prepared BODIPY™ FL C12 working solution (e.g., 2 µM) to the cells,

ensuring the entire surface is covered.

Incubate for 15-30 minutes at 37°C, protected from light.[13]

Remove the staining solution and wash the cells two to three times with warm PBS or

medium to remove unbound dye and reduce background fluorescence.[5][14]

The cells are now ready for imaging using fluorescence microscopy with appropriate filter

sets (e.g., FITC/GFP channel).

B. Staining Suspension Cells:

Harvest cells by centrifugation (e.g., 400 x g for 4 minutes).[2]

Discard the supernatant and wash the cell pellet once with warm PBS.
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Resuspend the cells in the freshly prepared BODIPY™ FL C12 working solution at a density

of approximately 1x10⁶ cells/mL.[2][5]

Incubate for 15-30 minutes at room temperature or 37°C, protected from light.[2][14]

Centrifuge the cells to pellet and discard the supernatant.

Wash the cell pellet twice with warm PBS to remove excess dye.[2]

Resuspend the final cell pellet in serum-free medium or PBS for analysis by flow cytometry

or fluorescence microscopy.[2]

Workflow and Process Diagrams
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Step 1: Stock Solution Preparation

Step 2: Working Solution Preparation

Step 3: Cell Staining Application

BODIPY FL C12
(1 mg Powder)

Vortex to Dissolve

Anhydrous DMSO
(239 µL)

10 mM Stock Solution

Aliquot & Store
(-20°C / -80°C)

Thaw Aliquot of
10 mM Stock

Use as needed

Dilute to Final Conc.
(e.g., 1:5000)

Aqueous Buffer
(e.g., PBS, Serum-Free Medium)

1-10 µM Working Solution

Live Adherent or
Suspension Cells

Apply to cells

Incubate with Working Solution
(15-30 min, protected from light)

Wash 2-3x with PBS

Analyze
(Microscopy / Flow Cytometry)

Click to download full resolution via product page

Caption: Workflow for preparing and using BODIPY™ FL C12.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15600025?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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